![molecular formula C13H10ClN3O2 B3888393 N'-[(2-chlorobenzoyl)oxy]-4-pyridinecarboximidamide](/img/structure/B3888393.png)
N'-[(2-chlorobenzoyl)oxy]-4-pyridinecarboximidamide
Overview
Description
N'-[(2-chlorobenzoyl)oxy]-4-pyridinecarboximidamide, also known as CBPY, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of pyridine and is primarily used as a tool for studying various biochemical and physiological processes in the laboratory.
Mechanism of Action
N'-[(2-chlorobenzoyl)oxy]-4-pyridinecarboximidamide works by forming a covalent bond with the amino acid residues of proteins, which results in the crosslinking of proteins. This crosslinking can be used to identify protein complexes and study protein-protein interactions.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological processes of cells. This is because this compound is a small molecule that does not interfere with the normal functioning of cells. However, this compound can affect the function of proteins by crosslinking them, which can be useful in studying the function of proteins in the cell.
Advantages and Limitations for Lab Experiments
One of the primary advantages of N'-[(2-chlorobenzoyl)oxy]-4-pyridinecarboximidamide is its ability to crosslink proteins and identify protein complexes. This is useful in understanding the function of proteins in the cell. This compound is also easy to synthesize and purify, which makes it a cost-effective tool for scientific research.
One of the limitations of this compound is its specificity for certain amino acid residues in proteins. This can limit its use in studying certain proteins. This compound can also be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of N'-[(2-chlorobenzoyl)oxy]-4-pyridinecarboximidamide in scientific research. One direction is the development of new methods for using this compound to study protein-protein interactions. Another direction is the use of this compound in the study of protein structure and function. This compound can also be used in the development of new drugs and therapies for various diseases. Overall, this compound is a powerful tool for studying biochemical and physiological processes in the laboratory, and its potential applications in scientific research are vast.
Scientific Research Applications
N'-[(2-chlorobenzoyl)oxy]-4-pyridinecarboximidamide has been extensively used in scientific research as a tool for studying various biochemical and physiological processes. One of the primary applications of this compound is in the study of protein-protein interactions. This compound can be used to crosslink proteins and identify protein complexes, which is useful in understanding the function of proteins in the cell.
properties
IUPAC Name |
[(Z)-[amino(pyridin-4-yl)methylidene]amino] 2-chlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN3O2/c14-11-4-2-1-3-10(11)13(18)19-17-12(15)9-5-7-16-8-6-9/h1-8H,(H2,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPYHTOYKSPUYPY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)ON=C(C2=CC=NC=C2)N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)O/N=C(/C2=CC=NC=C2)\N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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